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Abstract

Succinic dihydrazide, with the chemical formula CaH10N4Oz, is a versatile molecule with
significant applications in medicinal chemistry, polymer science, and as a general chemical
intermediate.[1] This guide provides an in-depth analysis of its molecular structure,
physicochemical properties, synthesis, and reactivity. Detailed experimental protocols for its
preparation and characterization are included, alongside spectroscopic data and a discussion
of its structural features.

Molecular Structure and Formula

Succinic dihydrazide, systematically named butanedihydrazide, is a symmetrical molecule
derived from succinic acid by the replacement of both hydroxyl groups with hydrazinyl groups.

[2]

Chemical Formula and Molecular Weight

e Molecular Formula: CaH10N4O2[2][3]
e Molecular Weight: 146.15 g/mol [2]

o |[UPAC Name: butanedihydrazide[2]
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e CAS Number: 4146-43-4[3]

Structural Representation

The structure of succinic dihydrazide is characterized by a central four-carbon chain (the
succinyl moiety) flanked by two hydrazide functional groups (-CONHNH:).

 SMILES: C(CC(=0)NN)C(=O)NN[3]
e InChl: INChI=1S/C4H10N402/c5-7-3(9)1-2-4(10)8-6/h1-2,5-6H2,(H,7,9)(H,8,10)[2]

While a definitive single-crystal X-ray diffraction study detailing precise bond lengths and
angles for succinic dihydrazide was not publicly available in its entirety, data for closely
related hydrazide structures from the Cambridge Structural Database (CCDC) can provide
valuable comparative insights. For instance, the bond lengths and angles in carbohydrazide
have been determined, offering a reference for the hydrazide moiety.[4] It is anticipated that the
succinyl backbone will exhibit typical sp3® C-C and C-H bond lengths and angles.

Physicochemical Properties

A summary of the key physicochemical properties of succinic dihydrazide is presented in the
table below for easy reference.

Property Value Reference
Melting Point 170-171 °C [31[5]
Boiling Point 540.2 °C (at 760 mmHg) [3]

Density 1.284 g/cm3 [3]

Water Solubility Soluble [3]
Hydrogen Bond Donors 4 [2][3]
Hydrogen Bond Acceptors 4 [2][3]
Rotatable Bonds 3 [2][3]

Spectroscopic Data
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Spectroscopic analysis is crucial for the identification and characterization of succinic
dihydrazide.

Infrared (IR) Spectroscopy

The FT-IR spectrum of succinic dihydrazide exhibits characteristic absorption bands
corresponding to its functional groups.

Wavenumber (cm—?) Assignment

~3300 - 3050 N-H stretching vibrations (hydrazide)
~2950 - 2850 C-H stretching vibrations (alkane)
~1640 C=0 stretching (Amide | band)
~1530 N-H bending (Amide Il band)

Nuclear Magnetic Resonance (NMR) Spectroscopy
IH NMR (DMSO-ds, 400 MH2z):

e 3~2.4 ppm (s, 4H, -CH2-CH2-)

o 5 ~4.2 ppm (s, 4H, -NH2)

e 5~9.0 ppm (s, 2H, -CONH-)

13C NMR (DMSO-ds, 100 MHz):

e 3 ~29 ppm (-CH2-CHz-)

« 3~170 ppm (C=0)
Experimental Protocols

Synthesis of Succinic Dihydrazide from Diethyl
Succinate
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This protocol describes the synthesis of succinic dihydrazide via the hydrazinolysis of diethyl
succinate.

Materials:

Diethyl succinate

Hydrazine hydrate (80% solution in water)

Ethanol (95%)

Deionized water

Equipment:

e Round-bottom flask

e Reflux condenser

» Heating mantle with magnetic stirrer
e Buchner funnel and filter flask

o Beakers and Erlenmeyer flasks

» Rotary evaporator

Procedure:

 In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, combine
diethyl succinate (1 mole equivalent) and ethanol.

o Slowly add hydrazine hydrate (2.2 mole equivalents) to the stirred solution.

o Heat the reaction mixture to reflux and maintain for 4-6 hours. The reaction progress can be
monitored by thin-layer chromatography (TLC).

 After the reaction is complete, allow the mixture to cool to room temperature. A white
precipitate of succinic dihydrazide will form.
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e Cool the mixture further in an ice bath for 30 minutes to maximize precipitation.
e Collect the crude product by vacuum filtration using a Blichner funnel.

e Wash the collected solid with cold ethanol to remove unreacted starting materials and
byproducts.

» Recrystallize the crude product from a minimal amount of hot deionized water or an ethanol-
water mixture to obtain pure succinic dihydrazide.

e Dry the purified crystals under vacuum.

Characterization

Purity Assessment: The purity of the synthesized succinic dihydrazide can be assessed by
determining its melting point and comparing it to the literature value (170-171 °C). Further
purity analysis can be performed using High-Performance Liquid Chromatography (HPLC).

Titration: The purity of succinic dihydrazide can also be determined by acid-base titration.
The two basic hydrazide groups can be titrated with a standardized solution of a strong acid
(e.g., HCI).

Visualizations
Synthesis Workflow

The following diagram illustrates the key steps in the synthesis and purification of succinic
dihydrazide.
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Synthesis Workflow of Succinic Dihydrazide
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Caption: Synthesis and purification of succinic dihydrazide.
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Reaction with Aldehydes and Ketones

Succinic dihydrazide readily reacts with aldehydes and ketones to form the corresponding
bis-hydrazones. This reaction is a classic example of nucleophilic addition to a carbonyl group

followed by elimination of water.

Reaction of Succinic Dihydrazide with Aldehydes/Ketones

Reaction

Intermediate Adduct

- 2H20

(H2N-NH-CO-(CHz2)2-CO-NH-NH2)
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(R-CO-R)

2X AIdehyde/Ketone)

Bis-Hydrazone
(R-C(R")=N-NH-CO-(CH2)2-CO-NH-N=C(R')-R)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Succinic Dihydrazide: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1196282#succinic-dihydrazide-molecular-structure-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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